Cas no 39745-17-0 (2-(3-oxo-1,3-diphenylpropyl)cyclopentanone)

• Product Name: 2-(3-oxo-1,3-diphenylpropyl)cyclopentanone
• CAS No: 39745-17-0
• MF: C₂₀H₂₀O₂
• MW: 292.371605873108
• CID: 1510997
• PubChem ID: 254524
• Update Time: 2025-05-22

2-(3-oxo-1,3-diphenylpropyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-1,3-diphenylpropyl)cyclopentanone
• cyclopentanone, 2-(3-oxo-1,3-diphenylpropyl)-
• 2-(3-oxo-1,3-diphenylpropyl)cyclopentan-1-one
• Oprea1_581365
• NSC-78923
• AKOS003606542
• 1,3-diphenyl-3-(2-oxocyclopentyl)-1-propanon
• 39745-17-0
• NSC78923
• CS-0364504
• DTXSID30291888

• Inchi： 1S/C20H20O2/c21-19-13-7-12-17(19)18(15-8-3-1-4-9-15)14-20(22)16-10-5-2-6-11-16/h1-6,8-11,17-18H,7,12-14H2
• InChI Key： IQTCJKVODXEBPC-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.1464
• Monoisotopic Mass: 292.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2-(3-oxo-1,3-diphenylpropyl)cyclopentanone

2-(3-Oxo-1,3-Diphenylpropyl)Cyclopentanone: A Comprehensive Overview

2-(3-Oxo-1,3-diphenylpropyl)cyclopentanone, also known by its CAS number 39745-17-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentanone ring with a diphenylpropyl group. The presence of the ketone group at the 3-position of the propyl chain introduces interesting electronic properties, making it a valuable molecule for various applications.

The synthesis of 2-(3-Oxo-1,3-diphenylpropyl)cyclopentanone typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions. These advancements have not only improved the efficiency of production but also opened new avenues for functionalizing the molecule with additional groups.

In terms of applications, cyclopentanone derivatives like this compound are widely used in the pharmaceutical industry as intermediates for drug development. The diphenylpropyl group is particularly valuable due to its ability to modulate pharmacokinetic properties. Recent research has highlighted its potential as a scaffold for designing kinase inhibitors, which are crucial in treating various diseases including cancer.

Beyond pharmaceuticals, 2-(3-Oxo-1,3-diphenylpropyl)cyclopentanone has shown promise in materials science. Its rigid structure and conjugated system make it suitable for applications in organic electronics. For example, studies have demonstrated its use as a building block for constructing π-conjugated polymers, which are essential components in flexible electronics and photovoltaic devices.

The latest research on this compound has also delved into its biological activity. Scientists have investigated its potential as an anti-inflammatory agent and have reported encouraging results in preclinical models. Additionally, its ability to interact with specific protein targets has made it a subject of interest in proteomics studies.

In conclusion, 2-(3-Oxo-1,3-diphenylpropyl)cyclopentanone is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions. As advancements in synthetic methodologies and material science progress, this compound is expected to play an even more pivotal role in both academic and industrial settings.